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Compound of Interest

Compound Name:
6-Methoxy-2-

(trifluoromethyl)quinolin-4-ol

Cat. No.: B181489 Get Quote

This guide provides the core physicochemical properties of 6-Methoxy-2-
(trifluoromethyl)quinolin-4-ol, a fluorinated quinoline derivative relevant in medicinal

chemistry and drug development. The primary focus is the determination and presentation of its

molecular weight.

Physicochemical Data
The key quantitative data for 6-Methoxy-2-(trifluoromethyl)quinolin-4-ol are summarized

below. These values are derived from its molecular formula.

Property Value Source

IUPAC Name

6-methoxy-2-

(trifluoromethyl)-1H-quinolin-4-

one

[1]

Molecular Formula C₁₁H₈F₃NO₂ [1][2][3]

Molecular Weight 243.18 g/mol [1][3]

CAS Number 1701-21-9 [1][2]
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The molecular weight of a compound is a fundamental property calculated based on its

molecular formula, which is determined through methods such as mass spectrometry and

elemental analysis.

Methodology:

Establish Molecular Formula: The molecular formula, C₁₁H₈F₃NO₂, is confirmed.[1][2][3]

Identify Atomic Weights: The standard atomic weights of the constituent elements are used:

Carbon (C): ~12.011 u

Hydrogen (H): ~1.008 u

Fluorine (F): ~18.998 u

Nitrogen (N): ~14.007 u

Oxygen (O): ~15.999 u

Calculation: The molecular weight is the sum of the atomic weights of all atoms in the

molecule:

(11 × 12.011) + (8 × 1.008) + (3 × 18.998) + (1 × 14.007) + (2 × 15.999) = 243.18 g/mol

This calculated value is consistent with figures published in chemical databases.[1][3]

Visualizations
The following diagram illustrates the logical workflow for determining the molecular weight from

the compound's molecular formula.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Methoxy-2-_trifluoromethyl_quinolin-4-ol
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methoxy-2-_trifluoromethyl_quinolin-4-ol
https://www.pharmaffiliates.com/en/1701-21-9-4-hydroxy-6-methoxy-2-trifluoromethyl-quinoline-pa2709966.html
https://www.myskinrecipes.com/shop/th/antimalarial-intermediates/210505-6-methoxy-2-trifluoromethylquinolin-4-ol.html
https://www.benchchem.com/product/b181489#molecular-weight-of-6-methoxy-2-trifluoromethyl-quinolin-4-ol
https://www.benchchem.com/product/b181489#molecular-weight-of-6-methoxy-2-trifluoromethyl-quinolin-4-ol
https://www.benchchem.com/product/b181489#molecular-weight-of-6-methoxy-2-trifluoromethyl-quinolin-4-ol
https://www.benchchem.com/product/b181489#molecular-weight-of-6-methoxy-2-trifluoromethyl-quinolin-4-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

